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Compound of Interest

Compound Name: Anantin

Cat. No.: B15600466 Get Quote

Anantin: A Technical Guide for Researchers
Anantin is a cyclic peptide of microbial origin that has garnered significant interest within the

scientific community for its specific antagonism of the atrial natriuretic factor (ANF) receptor.

This document provides a comprehensive overview of anantin, including its chemical

properties, mechanism of action, and detailed experimental protocols relevant to its study.

Core Properties of Anantin
Anantin is a cyclic polypeptide consisting of 17 L-amino acids.[1][2] It was first isolated from

the fermentation broth of Streptomyces coerulescens.[1] Key quantitative data for anantin are

summarized in the table below.

Property Value Reference

Molecular Formula C₉₀H₁₁₁N₂₁O₂₄ [1]

Molecular Weight 1871.0 g/mol [1]

CAS Number 133658-45-4

Dissociation Constant (Kd)
0.61 µM (for bovine adrenal

cortex ANF receptors)
[1][2]

Mechanism of Action: Antagonism of the Atrial
Natriuretic Factor Receptor A (NPR-A)
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Anantin functions as a competitive antagonist of the natriuretic peptide receptor A (NPR-A),

also known as the atrial natriuretic factor (ANF) receptor.[1][2] ANF and other natriuretic

peptides play a crucial role in regulating blood pressure, blood volume, and electrolyte

homeostasis.

The binding of ANF to the extracellular domain of NPR-A induces a conformational change that

activates the receptor's intracellular guanylate cyclase domain.[3][4][5] This, in turn, catalyzes

the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

[3][4][5] cGMP then acts as a second messenger, activating cGMP-dependent protein kinase

(PKG), which mediates various downstream physiological effects, including vasodilation and

natriuresis.[3][4]

Anantin exerts its antagonistic effect by competitively binding to the NPR-A receptor, thereby

preventing the binding of ANF and the subsequent downstream signaling cascade.[1] This

leads to an inhibition of ANF-induced cGMP accumulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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